2-(2-(Isopentyloxy)ethoxy)ethane-1-sulfonyl chloride

• Molecular Formula: C9H19ClO4S
• Molecular Weight: 258.76 g/mol
• IUPAC Name: 2-[2-(3-methylbutoxy)ethoxy]ethanesulfonyl chloride
• InChI: InChI=1S/C9H19ClO4S/c1-9(2)3-4-13-5-6-14-7-8-15(10,11)12/h9H,3-8H2,1-2H3
• InChI Key: VZGGFOFPYJAHRT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCOCCOCCS(=O)(=O)Cl

Description

Biological Activity

2-(2-(Isopentyloxy)ethoxy)ethane-1-sulfonyl chloride is a sulfonyl chloride compound with potential applications in medicinal chemistry. This article reviews its biological activity, synthesizing findings from diverse research studies, patents, and chemical databases.

Chemical Structure and Properties

The compound features a sulfonyl chloride functional group, which is known for its reactivity and ability to form sulfonamides. Its chemical structure can be represented as follows:

$$\text{C}_x\text{H}_y\text{ClO}_z\text{S}$$

Where $x$, $y$, and $z$ denote the number of carbon, hydrogen, oxygen, and sulfur atoms respectively. The presence of the isopentyloxy and ethoxy groups contributes to its solubility and reactivity profiles.

Biological Activity Overview

The biological activity of 2-(2-(Isopentyloxy)ethoxy)ethane-1-sulfonyl chloride has been explored primarily in the context of its pharmacological properties. Key areas of investigation include:

• Antimicrobial Activity : Preliminary studies indicate that sulfonyl chlorides can exhibit antimicrobial properties. Research suggests that the compound may inhibit the growth of certain bacteria and fungi, although specific data on this compound's efficacy is limited .
• Enzyme Inhibition : Sulfonyl chlorides are often used as enzyme inhibitors. There is evidence that compounds with similar structures can inhibit proteases, which play critical roles in various biological processes .
• Pharmacological Applications : The compound has been noted in patents related to therapeutic agents for treating thromboembolic diseases. Its ability to modify biological targets suggests potential utility in drug development .

Case Studies and Research Findings

Several studies have focused on related compounds within the same chemical class, offering insights into potential biological activities:

• Inhibition of Erythropoietin Production : Research has shown that certain sulfonyl compounds promote erythropoietin production, which is crucial for red blood cell formation. This activity may extend to 2-(2-(Isopentyloxy)ethoxy)ethane-1-sulfonyl chloride based on structural similarities .
• Antimicrobial Studies : A study exploring the antimicrobial efficacy of sulfonamide derivatives found that modifications at the sulfonyl group significantly influenced activity against gram-positive bacteria. This suggests a similar investigation could be valuable for 2-(2-(Isopentyloxy)ethoxy)ethane-1-sulfonyl chloride .
• Toxicity and Safety Profiles : Understanding the safety profile of sulfonyl chlorides is essential for their application in pharmaceuticals. Toxicological assessments indicate that while some derivatives exhibit low toxicity, others may cause adverse effects depending on their structure .

Data Table: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Inhibition of bacterial growth
Enzyme Inhibition	Potential protease inhibition
Erythropoietin Production	Promotion noted in related compounds
Toxicity	Variable toxicity profiles

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name : 2-[2-(3-Methylbutoxy)ethoxy]ethane-1-sulfonyl chloride
• Molecular Formula : C₉H₁₉ClO₄S
• Molar Mass : 258.76 g/mol
• CAS Registry Number : 1343863-35-3 .

Structural Features :
The compound consists of an isopentyl (3-methylbutoxy) group linked via two ethoxy units to a sulfonyl chloride (–SO₂Cl) group. The branched isopentyl chain enhances lipophilicity, while the ethoxy spacers moderate steric hindrance .

Applications: Sulfonyl chlorides are pivotal in synthesizing sulfonamides, sulfonate esters, and other intermediates in pharmaceuticals, agrochemicals, and polymer chemistry. The isopentyl group may improve solubility in nonpolar matrices or compatibility with hydrophobic reagents .

Comparison with Structural Analogs

Structural and Molecular Comparisons

Compound Name	Molecular Formula	Molar Mass (g/mol)	Substituent Features	CAS Number
Target Compound	C₉H₁₉ClO₄S	258.76	Branched isopentyl (3-methylbutoxy)	1343863-35-3
2-[2-(2-Methoxyethoxy)ethoxy]ethane-1-sulfonyl chloride	C₇H₁₅ClO₅S	258.76	Linear methoxyethoxyethoxy chain	CID 64197959
2-(2-(Cyclohexyloxy)ethoxy)ethane-1-sulfonyl chloride	C₁₀H₁₉ClO₄S	270.77	Bulky cyclohexyloxy group	1343251-89-7
2-(2-(Thiophen-2-yl)ethoxy)ethane-1-sulfonyl chloride	C₈H₁₁ClO₃S₂	254.75	Thiophene aromatic ring	1341178-95-7
2-(2,2-Difluoroethoxy)ethane-1-sulfonyl chloride	C₄H₆ClF₂O₃S	Not reported	Electronegative difluoroethoxy group	N/A

Key Observations :

• Molar Mass : The cyclohexyl derivative has the highest mass (270.77 g/mol) due to its bulky substituent, while the thiophene analog is lighter (254.75 g/mol) despite sulfur content .
• Substituent Effects: Isopentyl: Enhances lipophilicity and reduces crystallinity, favoring organic-phase reactions . Cyclohexyl: Introduces steric bulk and hydrophobicity, which may hinder nucleophilic attacks . Thiophene: Aromaticity enables π-π interactions and conjugation, altering electronic properties . Difluoro: Strong electron-withdrawing effect activates the sulfonyl chloride for nucleophilic substitution .

Physicochemical Properties

• Solubility :

  • The isopentyl analog is soluble in chlorinated solvents (e.g., dichloromethane) and ethers due to its branched chain .
  • The methoxyethoxy derivative may exhibit better miscibility in polar aprotic solvents (e.g., DMF) .
  • The cyclohexyl compound’s hydrophobicity limits aqueous solubility .
  • Thiophene-containing analogs may dissolve in aromatic solvents (e.g., toluene) .

• Reactivity :

  • Electron Effects : The difluoroethoxy group () increases the electrophilicity of the sulfonyl chloride, accelerating reactions with amines or alcohols.
  • Steric Hindrance : The cyclohexyl group () may slow down nucleophilic substitution compared to the less hindered isopentyl analog.
  • Aromatic Interactions : The thiophene ring () could participate in resonance stabilization or side reactions under acidic/basic conditions.